Cas no 1934574-09-0 (2-5-amino-3-(2-fluoro-1-methylcyclopropyl)-1H-pyrazol-1-ylethan-1-ol)

• Product Name: 2-5-amino-3-(2-fluoro-1-methylcyclopropyl)-1H-pyrazol-1-ylethan-1-ol
• CAS No: 1934574-09-0
• MF: C₉H₁₄FN₃O
• MW: 199.225365161896
• CID: 5707889
• PubChem ID: 130857536
• Update Time: 2025-10-30

2-5-amino-3-(2-fluoro-1-methylcyclopropyl)-1H-pyrazol-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[5-Amino-3-(2-fluoro-1-methylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol
• 1934574-09-0
• EN300-1149317
• 2-5-amino-3-(2-fluoro-1-methylcyclopropyl)-1H-pyrazol-1-ylethan-1-ol

• Inchi： 1S/C9H14FN3O/c1-9(5-6(9)10)7-4-8(11)13(12-7)2-3-14/h4,6,14H,2-3,5,11H2,1H3
• InChI Key： RSIMBNSYELPIIJ-UHFFFAOYSA-N
• SMILES： FC1CC1(C)C1C=C(N)N(CCO)N=1

Computed Properties

• Exact Mass: 199.11209024g/mol
• Monoisotopic Mass: 199.11209024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-5-amino-3-(2-fluoro-1-methylcyclopropyl)-1H-pyrazol-1-ylethan-1-ol

Introduction to 2-(5-Amino-3-(2-fluoro-1-methylcyclopropyl)-1H-pyrazol-1-yl)ethan-1-ol (CAS No. 1934574-09-0)

2-(5-Amino-3-(2-fluoro-1-methylcyclopropyl)-1H-pyrazol-1-yl)ethan-1-ol (CAS No. 1934574-09-0) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of pyrazole derivatives, which are widely studied in the fields of medicinal chemistry and materials science due to their unique electronic properties and potential bioactivity. The molecule consists of a pyrazole ring system substituted with an amino group, a fluoro-substituted cyclopropyl group, and a hydroxymethyl chain, making it a versatile scaffold for further functionalization and application in drug discovery.

The synthesis of 2-(5-Amino-3-(2-fluoro-1-methylcyclopropyl)-1H-pyrazol-1-yl)ethan-1-ol involves a series of carefully designed organic reactions, including nucleophilic substitutions, cyclopropanation, and reductions. Recent advancements in asymmetric catalysis have enabled the construction of the chiral cyclopropyl group with high enantioselectivity, which is critical for optimizing the compound's pharmacokinetic properties. The hydroxymethyl group at the terminal position provides additional flexibility for further chemical modifications, such as glycosylation or PEGylation, which are often employed in drug delivery systems.

One of the most promising applications of this compound lies in its potential as a lead molecule in anti-cancer drug development. Preclinical studies have demonstrated that 2-(5-Amino... exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to the compound's ability to target specific oncogenic pathways and induce apoptosis in malignant cells. Furthermore, the presence of the fluoro-substituted cyclopropyl group enhances the compound's lipophilicity, improving its bioavailability and permeability across biological membranes.

In addition to its therapeutic potential, 2-(5-Amino... has also been explored as a building block in materials science. Its pyrazole core can serve as a chromophore in advanced materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has focused on incorporating this compound into conjugated polymers to enhance their electronic properties and stability under ambient conditions.

From a structural perspective, the pyrazole ring is a key feature of this compound, providing aromatic stability and enabling various modes of interaction with biological targets. The amino group at position 5 contributes to hydrogen bonding capabilities, which are essential for binding to protein receptors. Meanwhile, the fluoro-substituted cyclopropyl group introduces steric hindrance and electronic effects that modulate the compound's reactivity and selectivity.

Recent studies have also highlighted the importance of stereochemistry in determining the biological activity of 2-(5-Amino.... The configuration of the chiral center within the cyclopropyl group significantly influences the compound's ability to bind to target proteins. This has led to an increased interest in enantioselective synthesis methods and chiral resolution techniques to produce enantiomerically pure samples for pharmacological testing.

In conclusion, 2-(5-Amino... (CAS No. 1934574-09-0) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for advancing drug discovery and materials science research. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future innovations in these fields.